2-chloro-N-(5-chloro-2-hydroxyphenyl)acetamide

• IUPAC Name: 2-chloro-N-(5-chloro-2-hydroxyphenyl)acetamide
• InChI: InChI=1S/C8H7Cl2NO2/c9-4-8(13)11-6-3-5(10)1-2-7(6)12/h1-3,12H,4H2,(H,11,13)
• InChI Key: VTOWGURRHAVIBF-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1Cl)NC(=O)CCl)O
• Molecular Formula: C8H7Cl2NO2
• DSSTOX Substance ID: DTXSID301248640
• Molecular Weight: 220.05 g/mol
• CAS RN: 35588-38-6

Description

“2-chloro-N-(5-chloro-2-hydroxyphenyl)acetamide” is a chemical compound with the empirical formula C8H7Cl2NO2 and a molecular weight of 220.05. It is a solid substance.

Molecular Structure Analysis

The molecular structure of “2-chloro-N-(5-chloro-2-hydroxyphenyl)acetamide” has been characterized by X-ray diffraction analysis. The compound crystallizes in the monoclinic space group C2/c. More detailed information about its molecular structure would require further investigation.

Physical And Chemical Properties Analysis

“2-chloro-N-(5-chloro-2-hydroxyphenyl)acetamide” is a solid substance. Its empirical formula is C8H7Cl2NO2 and it has a molecular weight of 220.05. Further details about its physical and chemical properties would require additional research.

Scientific Research Applications

Medicinal Chemistry and Drug Development

• Anti-inflammatory Properties : Researchers have explored the anti-inflammatory potential of this compound due to its structural resemblance to phenylacetamide derivatives. .
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Organic Synthesis and Ligand Design

• Podand Synthesis : 2-Chloro-N-phenylacetamide serves as a precursor in the preparation of N,N’-(ethane-1,2-diyl)bis(2-(2-oxo-2-(phenylamino)ethoxy)benzamide), an amide podand. .
• Schiff Base Ligands : By reacting 2-chloro-N-(5-chloro-2-hydroxyphenyl)acetamide with corresponding hydrazones, researchers can synthesize phenylacetamide-based Schiff base ligands. .

Environmental Chemistry

• Degradation Studies : Investigating the fate and degradation pathways of this compound in the environment is essential for assessing its environmental impact. .

Biological Activity and Enzyme Inhibition

• Enzyme Inhibitors : Researchers explore whether 2-chloro-N-(5-chloro-2-hydroxyphenyl)acetamide exhibits inhibitory effects on specific enzymes. .

Materials Science

• Polymer Chemistry : Incorporating this compound into polymer matrices may alter material properties, such as mechanical strength, thermal stability, or biodegradability. .

Analytical Chemistry

• Analyte Detection : Researchers explore the use of this compound as a probe or indicator in analytical methods. .

Future Directions

The future directions for research on “2-chloro-N-(5-chloro-2-hydroxyphenyl)acetamide” could include further investigation into its synthesis, molecular structure, chemical reactivity, mechanism of action, physical and chemical properties, and safety and hazards. Additionally, its potential biological activities could be explored further, given the wide range of activities observed in similar compounds.

Mechanism of Action

Target of Action

This compound is part of a collection of unique chemicals provided to early discovery researchers

Mode of Action

Similar compounds have been known to form hydrogen bonds with their targets . These interactions can lead to changes in the target’s function, but the specifics for this compound are yet to be determined.

Synthesis routes and methods

Procedure details

To a cooled (0° C.) solution of 2-amino-4-chlorophenol (30 g, 209 mmol) in DCM (200 mL) and pyridine (17 mL) was added a solution of chloroacetyl chloride in DCM (23.6 g, 230 mmol in 75 mL). The mixture was allowed to reach rt slowly and was subsequently stirred for 18 h. The precipitate was filtered, washed with DCM, and dried overnight at 50° C. to give crude 2-chloro-N-(5-chloro-2-hydroxyphenyl)acetamide (intermediate 56) (26 g, 55%), as a brown solid which was used in the next step without any further purification.